N-(2-methoxyphenyl)piperidin-4-amine

• IUPAC Name: N-(2-methoxyphenyl)piperidin-4-amine
• InChI: InChI=1S/C12H18N2O/c1-15-12-5-3-2-4-11(12)14-10-6-8-13-9-7-10/h2-5,10,13-14H,6-9H2,1H3
• InChI Key: PIINGWHBWFHBAP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC2CCNCC2
• Molecular Formula: C12H18N2O
• Molecular Weight: 206.28 g/mol
• CAS RN: 260360-16-5

Description

“N-(2-methoxyphenyl)piperidin-4-amine” is a chemical compound with the CAS Number: 260360-16-5. It has a molecular weight of 206.29. The IUPAC name for this compound is N-(2-methoxyphenyl)-4-piperidinamine.

Synthesis Analysis

The synthesis of piperidine derivatives, such as “N-(2-methoxyphenyl)piperidin-4-amine”, has been a subject of interest in the pharmaceutical industry. Various methods have been developed, including cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group, parallel solid-phase synthesis, and photocatalytic synthesis.

Molecular Structure Analysis

The molecular structure of “N-(2-methoxyphenyl)piperidin-4-amine” is represented by the InChI code: 1S/C12H18N2O/c1-15-12-5-3-2-4-11(12)14-10-6-8-13-9-7-10/h2-5,10,13-14H,6-9H2,1H3.

Chemical Reactions Analysis

Piperidines, including “N-(2-methoxyphenyl)piperidin-4-amine”, are involved in various intra- and intermolecular reactions leading to the formation of different piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones.

Physical And Chemical Properties Analysis

“N-(2-methoxyphenyl)piperidin-4-amine” is a powder at room temperature. It has a melting point of 107-109°C.

Scientific Research Applications

Antioxidant Properties

• . Antioxidants play a crucial role in neutralizing free radicals, which can cause oxidative damage to cells and tissues.

Frolov, N. A., & Vereshchagin, A. N. (2023). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. International Journal of Molecular Sciences, 24(3), 2937. DOI: 10.3390/ijms24032937

Safety and Hazards

The compound has been assigned the GHS07 pictogram, with the signal word "Warning". Hazard statements include H302, H315, H319, and H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501.

Future Directions

Piperidines, including “N-(2-methoxyphenyl)piperidin-4-amine”, are among the most important synthetic fragments for designing drugs. Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. This field continues to be a subject of active research, with more than 7000 piperidine-related papers published in the last five years.

Mechanism of Action

Target of Action

N-(2-methoxyphenyl)piperidin-4-amine is a piperidine derivative . Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Their derivatives are present in more than twenty classes of pharmaceuticals . .

Mode of Action

Piperidine derivatives are known to interact with their targets in various ways, leading to different biological effects .

Biochemical Pathways

Piperidine derivatives are known to be involved in various intra- and intermolecular reactions leading to the formation of various piperidine derivatives .

Result of Action

Piperidine derivatives are known to have various pharmacological activities .

Synthesis routes and methods

Procedure details

To a solution of 4-(2-methoxyphenylamino)-piperidine-1-carboxylic acid tert-butyl ester (2.7 g, 8.8 mmol) in methanol (30 mL) was added 4N hydrochloric acid in ethyl acetate (20 mL) at room temperature. After stirring for 1 h, the resulting suspension was concentrated in vacuo. The residue was partitioned between chloroform and 1N sodium hydroxide. The aqueous layer was extracted with chloroform. The combined organic layer was washed with brine, dried over magnesium sulfate, and concentrated in vacuo. The residue was purified by silica gel chromatography eluting 10-20% methanol in chloroform to furnish 4-(2-methoxyphenylamino)-piperidine (1.8 g, 8.7 mmol, 99%) as white crystals.